Cas no 856570-92-8 (2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride
• CAS No: 856570-92-8
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 1089652
• PubChem ID: 11816530
• Update Time: 2025-05-24

2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride
• 2-amino-3-pyridin-3-ylpropanoic acid,hydrochloride
• DTXSID80473511
• 2-amino-3-pyridin-3-ylpropanoic acid;hydrochloride
• SCHEMBL5967081
• 3-(3-Pyridyl)-L-alanine HCl
• (S)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride
• H-D-Ala(3-pyridyl)-OH
• 343626-03-9
• 856570-92-8
• AB13745
• 2-Amino-3-(pyridin-3-yl)propanoicacidhydrochloride
• 3-Pyridinepropanoic acid, a-amino-, monohydrochloride
• AKOS022173305

• Inchi： 1S/C8H10N2O2.ClH/c9-7(8(11)12)4-6-2-1-3-10-5-6;/h1-3,5,7H,4,9H2,(H,11,12);1H
• InChI Key： IQBSJGFLBITOPT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=NC=1)N)O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride

Recent Advances in the Study of 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS: 856570-92-8)

2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS: 856570-92-8) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the presence of a pyridine ring, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel enzyme inhibitors and receptor modulators. The hydrochloride salt form enhances its solubility, making it more amenable for use in biological assays and pharmaceutical formulations.

Recent research has focused on the synthetic pathways and optimization strategies for producing 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly reduces byproduct formation, thereby improving the overall efficiency of the synthesis. The study also highlighted the compound's stability under various pH conditions, which is critical for its application in drug delivery systems. These advancements underscore the compound's versatility and potential for scalable production.

In addition to its synthetic utility, 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride has been investigated for its pharmacological properties. A preclinical study conducted by researchers at the University of Cambridge (2024) demonstrated its efficacy as a precursor in the development of gamma-aminobutyric acid (GABA) receptor agonists. The study reported that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety. These findings open new avenues for the design of next-generation neurotherapeutics.

Another area of interest is the compound's role in peptide-based drug design. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into peptide sequences to improve their pharmacokinetic properties. The researchers observed that the pyridine moiety facilitated interactions with target proteins, thereby enhancing the peptides' biological activity. This approach has been particularly promising in the development of anticancer peptides, where the compound's structural features contribute to improved tumor targeting and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride-based therapeutics. Issues such as metabolic stability and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated bioactivity make it a valuable candidate for continued research. Future studies are expected to focus on optimizing its derivatives for specific therapeutic applications, as well as exploring its potential in combination therapies.

In conclusion, 2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS: 856570-92-8) represents a promising scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis and application highlight its potential in drug development, particularly in the fields of neurology and oncology. As research progresses, this compound is likely to play an increasingly important role in the discovery of novel therapeutics.